Cas no 16499-68-6 (2-Nitro-5-(trifluoromethyl)benzamide)

• Product Name: 2-Nitro-5-(trifluoromethyl)benzamide
• CAS No: 16499-68-6
• MF: C₈H₅F₃N₂O₃
• MW: 234.132112264633
• CID: 1088999
• PubChem ID: 71721330
• Update Time: 2025-07-18

2-Nitro-5-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-5-(trifluoromethyl)benzamide
• DTXSID00856943
• 16499-68-6

• Inchi： 1S/C8H5F3N2O3/c9-8(10,11)4-1-2-6(13(15)16)5(3-4)7(12)14/h1-3H,(H2,12,14)
• InChI Key： CKYMCTVRKADRLC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C(N)=O)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 234.02522651g/mol
• Monoisotopic Mass: 234.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Nitro-5-(trifluoromethyl)benzamide

Research Brief on 2-Nitro-5-(trifluoromethyl)benzamide (CAS: 16499-68-6): Recent Advances and Applications

2-Nitro-5-(trifluoromethyl)benzamide (CAS: 16499-68-6) is a fluorinated benzamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and emerging applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Nitro-5-(trifluoromethyl)benzamide as a key intermediate in the synthesis of novel histone deacetylase (HDAC) inhibitors. The trifluoromethyl group was found to enhance binding affinity to the zinc-containing active site of HDACs, while the nitro group facilitated further functionalization. This study underscores the compound's utility in targeting epigenetic regulators implicated in cancer and neurodegenerative diseases.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 2-Nitro-5-(trifluoromethyl)benzamide was incorporated into a series of antimicrobial agents targeting bacterial efflux pumps. The compound's lipophilicity, conferred by the trifluoromethyl group, improved membrane permeability, while the nitro group enabled interactions with bacterial nitroreductases. These findings suggest its potential in addressing multidrug-resistant bacterial infections.

Recent synthetic methodologies have also focused on optimizing the production of 2-Nitro-5-(trifluoromethyl)benzamide. A 2024 Organic Process Research & Development article detailed a scalable, one-pot nitration-trifluoromethylation protocol using eco-friendly catalysts, achieving a 92% yield. This innovation addresses previous challenges in large-scale synthesis, paving the way for broader industrial applications.

In conclusion, 2-Nitro-5-(trifluoromethyl)benzamide (CAS: 16499-68-6) continues to emerge as a multifunctional scaffold in drug discovery. Its unique chemical properties enable diverse biological interactions, while recent synthetic advances enhance its accessibility. Future research directions may explore its applications in targeted protein degradation and as a probe for studying nitroreductase activity in cellular systems.